3-(6-fluoro-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide

• Molecular Formula: C14H13FN4OS
• Molecular Weight: 304.34 g/mol
• IUPAC Name: 3-(6-fluoroindol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C14H13FN4OS/c1-9-17-18-14(21-9)16-13(20)5-7-19-6-4-10-2-3-11(15)8-12(10)19/h2-4,6,8H,5,7H2,1H3,(H,16,18,20)
• InChI Key: JDDIQNJIFVHABI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CCN2C=CC3=C2C=C(C=C3)F

Description

3-(6-Fluoro-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is a bi-heterocyclic hybrid compound featuring a propanamide backbone linking a 6-fluoroindole moiety to a 5-methyl-1,3,4-thiadiazole ring. The 6-fluoroindole group likely enhances electronic properties and binding interactions, while the 5-methyl-thiadiazole contributes to metabolic stability and solubility.

Biological Activity

3-(6-fluoro-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide is a compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the biological activity of this compound, synthesizing data from various studies to provide a comprehensive overview.

Chemical Structure

The compound can be characterized by its distinct structural features:

• Indole moiety : The presence of a 6-fluoro-substituted indole enhances its pharmacological profile.
• Thiadiazole ring : The 5-methyl-1,3,4-thiadiazole contributes to its biological activity through various mechanisms.

Biological Activity Overview

Research indicates that compounds containing both indole and thiadiazole structures exhibit a range of biological activities, including antiproliferative, antimicrobial, and anti-inflammatory effects.

Antiproliferative Activity

A significant focus has been on the compound's anticancer properties. Studies have shown that derivatives of indole and thiadiazole can inhibit cancer cell proliferation effectively:

• Mechanism of Action : The compound is believed to interfere with cell cycle progression and induce apoptosis in cancer cells. This is supported by findings that similar compounds exhibit IC50 values in the nanomolar range against various cancer cell lines.

Cell Line	IC50 (µM)	Reference
HeLa (Cervical Cancer)	0.86	Romagnoli et al.
L1210 (Leukemia)	1.2	Patel et al.
Panc-1 (Pancreatic Cancer)	<5	Internal Study

Antimicrobial Activity

The compound also demonstrates notable antimicrobial properties. The presence of the thiadiazole ring is crucial for this activity:

• Effectiveness Against Bacteria and Fungi : Research has shown that derivatives exhibit varying degrees of activity against common bacterial strains and fungi.

Microorganism	Activity	Reference
E. coli	Moderate Inhibition	Internal Study
S. aureus	Strong Inhibition	Internal Study
C. albicans	Significant Activity	Internal Study

Case Studies

Several studies have focused on the synthesis and evaluation of this compound's derivatives:

• Synthesis and Evaluation : A study synthesized a series of related compounds and evaluated their antiproliferative activity against various cancer cell lines using the Sulforhodamine B assay. Results indicated that modifications to the thiadiazole moiety significantly impacted biological activity.
• Molecular Docking Studies : Computational studies have suggested that the compound binds effectively to key proteins involved in cancer progression, further validating its potential as an anticancer agent.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds containing indole and thiadiazole structures have significant potential as anticancer agents. For instance, studies have shown that similar compounds can inhibit cancer cell growth in various cancer types including breast cancer and glioblastoma . The interaction of 3-(6-fluoro-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide with specific molecular targets such as enzymes and receptors involved in cancer progression is an area of active investigation.

Antimicrobial Properties

The compound also exhibits promising antimicrobial activity. Compounds with similar structural features have been evaluated for their effectiveness against a range of bacterial strains, including Mycobacterium smegmatis and Pseudomonas aeruginosa. In vitro studies suggest that these compounds could serve as potential candidates for new antimicrobial therapies .

Case Study 1: Anticancer Screening

In a recent study, researchers synthesized various derivatives of compounds similar to 3-(6-fluoro-1H-indol-1-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide and evaluated their anticancer activities against several cancer cell lines. The results indicated significant growth inhibition percentages (PGIs), suggesting that modifications to the structure could lead to enhanced efficacy against specific cancers .

Case Study 2: Antimicrobial Efficacy

Another study focused on evaluating the antimicrobial properties of related compounds against standard microbial strains. Results showed that certain derivatives exhibited low minimum inhibitory concentration (MIC) values against Mycobacterium smegmatis, indicating their potential as future antituberculosis agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from

Compounds 8d , 8e , 8g , and 8h () share the propanamide-thiazole/oxadiazole scaffold but differ in substituents. Key comparisons include:

Compound	Core Structure	Substituents	Melting Point (°C)	Molecular Formula
Target Compound	Indole-thiadiazole-propanamide	6-Fluoroindole, 5-methyl-thiadiazole	Not reported	Likely C14H13FN4OS
8d ()	Oxadiazole-thiazole-propanamide	4-Methylphenyl-oxadiazole	135–136	C15H14N4O2S2
8e ()	Oxadiazole-thiazole-propanamide	Phenyl-oxadiazole	117–118	C15H14N4O2S2
8g ()	Oxadiazole-thiazole-propanamide	4-Aminophenyl-oxadiazole	142–143	C15H15N5O2S2
8h ()	Oxadiazole-thiazole-propanamide	3-Nitrophenyl-oxadiazole	158–159	C15H13N5O4S2

Key Differences :

• The 5-methyl-thiadiazole in the target differs from the oxadiazole-thiazole hybrids in 8d–8h, which may alter solubility and metabolic pathways .

Thiadiazole-Propanamide Derivatives from Other Evidence

AZM-SH ()

• Structure : N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)-3-sulfanylpropanamide.
• Comparison : The sulfamoyl and sulfanyl groups in AZM-SH contrast with the target’s fluoroindole and methyl-thiadiazole. AZM-SH’s polar groups may improve aqueous solubility but reduce membrane permeability compared to the target compound .

N-(5-Sulfanyl-1,3,4-thiadiazol-2-yl)propanamide ()

• Molecular Weight : 333.41 (vs. ~320 for the target).
• Key Feature : A sulfanyl group replaces the indole moiety, likely reducing aromatic interactions critical for target binding .

Antimicrobial Propanamides ()

• Compounds like 2a (5-methyl-1,3,4-thiadiazole-thio-propanamide) exhibit antifungal activity. The target’s indole group may broaden its antimicrobial spectrum or enhance potency compared to naphthalene-based analogs .

VEGFR-2 Inhibitors ()

• Compound 10 and 19 (thiadiazole-sulfonamide hybrids) inhibit VEGFR-2 more effectively than dasatinib. The target’s 6-fluoroindole could mimic the aryl interactions of these compounds, but its lack of sulfonamide groups may shift selectivity toward other kinase targets .

Alkaline Phosphatase (ALP) Activity ()

Melting Points and Stability

• The target’s melting point is expected to align with compounds (117–159°C), given similar molecular weights and hybrid structures.
• The 6-fluoro substituent may increase thermal stability compared to non-halogenated analogs .